Cas no 261962-48-5 (4-amino-3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 4-amino-3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 261962-48-5
• MF: C₁₁H₁₀ClFN₄OS
• MW: 300.739702701569
• CID: 6278330
• PubChem ID: 7196689
• Update Time: 2025-08-02

4-amino-3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one
• 4-amino-3-((2-chloro-6-fluorobenzyl)thio)-6-methyl-1,2,4-triazin-5(4H)-one
• 4-amino-3-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one
• AB00676404-01
• 261962-48-5
• 4-amino-3-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6-methyl-1,2,4-triazin-5-one
• AKOS024614423
• F1847-0085

• Inchi： 1S/C11H10ClFN4OS/c1-6-10(18)17(14)11(16-15-6)19-5-7-8(12)3-2-4-9(7)13/h2-4H,5,14H2,1H3
• InChI Key： VYLLNUGIIGVACN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CSC1=NN=C(C)C(N1N)=O)F

Computed Properties

• Exact Mass: 300.0247880g/mol
• Monoisotopic Mass: 300.0247880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 96.4Ų

Additional information on 4-amino-3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one

Professional Introduction to 4-amino-3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one (CAS No: 261962-48-5)

4-amino-3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 261962-48-5, represents a promising candidate for further exploration in drug development and medicinal chemistry. Its molecular structure incorporates several key functional groups that contribute to its potential biological activity and reactivity, making it a subject of intense interest among researchers.

The compound's structure features a triazine core, which is a well-known scaffold in medicinal chemistry. Triazines are known for their versatility and have been widely used in the development of agrochemicals, pharmaceuticals, and specialty chemicals. The specific arrangement of atoms in 4-amino-3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one endows it with distinctive chemical and biological properties that make it a valuable asset in synthetic chemistry and drug discovery.

One of the most notable features of this compound is the presence of an amino group at the 4-position and a methylsulfanyl group at the 3-position. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its interactions with biological targets. The amino group can participate in hydrogen bonding, while the methylsulfanyl group can engage in various non-covalent interactions, including van der Waals forces and dipole-dipole interactions. These characteristics make the compound an attractive candidate for designing molecules with specific binding affinities and selectivities.

The phenyl ring attached to the methylsulfanyl group is further modified by chloro and fluoro substituents at the 2- and 6-positions, respectively. These halogen atoms are known to enhance the metabolic stability and binding affinity of drug candidates. The chloro group can increase lipophilicity, while the fluoro group can improve metabolic resistance and binding interactions at biological targets. This combination of substituents makes 4-amino-3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one a compelling candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents based on triazine derivatives due to their broad spectrum of biological activities. Studies have shown that triazine compounds can exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The structural features of 4-amino-3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one, with its combination of functional groups and halogen substituents, suggest that it may possess similar biological activities. Preliminary computational studies have indicated that this compound may interact with various biological targets with high affinity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The presence of sensitive functional groups necessitates precise control over reaction conditions to avoid unwanted side products. Researchers have been exploring different synthetic routes to improve the efficiency and scalability of producing this compound. Advances in synthetic methodologies have enabled the preparation of complex molecules like 4-amino-3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one with greater ease and precision.

Evaluation of the pharmacological properties of this compound is currently underway in various research laboratories. In vitro studies have been conducted to assess its interaction with potential biological targets such as enzymes and receptors. These studies aim to determine the binding affinity and selectivity of the compound, which are critical factors in drug development. Initial results have been promising, indicating that this compound may exhibit significant therapeutic potential.

In addition to its pharmaceutical applications, this compound has potential uses in other areas such as materials science and agrochemicals. The unique structural features of triazines make them suitable for designing novel materials with specific properties. Furthermore, their biological activity makes them valuable candidates for developing new pesticides and herbicides.

The future direction of research on 4-amino-3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one includes further exploration of its pharmacological properties through both in vitro and in vivo studies. Researchers are also investigating potential modifications to enhance its activity and reduce any potential toxicity. Collaborative efforts between synthetic chemists and biologists will be essential in unraveling the full therapeutic potential of this compound.

The development of new drugs is a complex process that requires interdisciplinary collaboration among chemists, biologists, pharmacologists, and clinicians. The study of compounds like 4-amino-3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one represents an important step towards discovering new therapeutic agents that can improve human health. As our understanding of molecular interactions continues to grow，we can expect more innovative approaches to drug development based on these versatile chemical scaffolds.